Cas no 121842-70-4 (3-(butylsulfinyl)-l-alanine)
3-(butylsulfinyl)-l-alanine structure
Product Name:3-(butylsulfinyl)-l-alanine
CAS No:121842-70-4
MF:C7H15NO3S
MW:193.263900995255
CID:1212983
PubChem ID:25763847
Update Time:2025-04-20
3-(butylsulfinyl)-l-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Butylsulfinyl)-L-alanine
- (2R)-2-Amino-3-(butylsulfinyl)propanoic acid
- 3-(Butylsulfinyl)-L-alanin
- L-alanine, 3-(butylsulfinyl)-
- L-ALANINE, 3-[(R)-BUTYLSULFINYL]-
- 121842-70-4
- (2R)-2-azaniumyl-3-[(R)-butylsulfinyl]propanoate
- DB-326541
- 3-(butylsulfinyl)-l-alanine
-
- Inchi: 1S/C7H15NO3S/c1-2-3-4-12(11)5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-,12+/m0/s1
- InChI Key: CBFHOPPJBYHALQ-PWCHPLFNSA-N
- SMILES: [S@@](CCCC)(C[C@@H](C(=O)[O-])[NH3+])=O
Computed Properties
- Exact Mass: 193.07735
- Monoisotopic Mass: 193.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 80.39
3-(butylsulfinyl)-l-alanine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
121842-70-4 (3-(butylsulfinyl)-l-alanine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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